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Compound of Interest

Compound Name: Pamapimod-d4

Cat. No.: B12416052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

Pamapimod-d4, a deuterated analog of Pamapimod. Pamapimod is a selective inhibitor of the

p38 mitogen-activated protein kinase (MAPK) alpha isoform.[1][2] This guide is intended for

professionals in research and drug development who may be working with this compound.

Chemical and Physical Properties
Pamapimod-d4 is a stable, isotopically labeled form of Pamapimod. The deuteration can be

useful in various research applications, including metabolic studies.
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Property Value Reference

CAS Number 1246814-57-2 [1]

Molecular Formula C₁₉H₁₆D₄F₂N₄O₄ [1]

Molecular Weight 410.41 g/mol [1]

IUPAC Name

6-(2,4-difluorophenoxy)-8-

methyl-2-[(1,1,5,5-

tetradeuterio-1,5-

dihydroxypentan-3-

yl)amino]pyrido[2,3-

d]pyrimidin-7-one

[1]

Synonyms

6-(2,4-difluorophenoxy)-2-

((1,5-dihydroxypentan-3-

yl)amino)-8-methylpyrido[2,3-

d]pyrimidin-7(8H)-one-D4,

Labeled Pamapimod

[1]

Purity (by HPLC) Not less than 90% [1]

Appearance

Not specified in available

documentation. Typically a

solid.

Safety and Hazard Information
A specific Safety Data Sheet (SDS) for Pamapimod-d4 is not publicly available. The

information below is based on the SDS for the non-deuterated parent compound, Pamapimod,

and should be considered as a close proxy. It is crucial to obtain the specific SDS from the

supplier before handling Pamapimod-d4.[2]

Hazard Statement: The toxicological properties of Pamapimod have not been thoroughly

investigated.[3][4] It may be harmful if inhaled, ingested, or absorbed through the skin.[3][4]

The material may be irritating to the mucous membranes and upper respiratory tract, as well as

cause eye, skin, or respiratory system irritation.[3][4]
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Hazard Class GHS Classification

Acute Toxicity No data available

Skin Corrosion/Irritation May cause skin irritation.[3][4]

Eye Damage/Irritation May cause eye irritation.[3][4]

Respiratory/Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) May cause respiratory system irritation.[3][4]

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

Adverse Effects in Clinical Trials (Pamapimod): In clinical studies involving patients with

rheumatoid arthritis, adverse events associated with Pamapimod were generally mild and

included infections, skin disorders, and dizziness.[2][4][5] The 300-mg dose appeared to be

more toxic than lower doses.[2][4][5] Other reported adverse events include elevated levels of

liver enzymes and gastrointestinal disorders.[4]

Handling and Storage
Personal Protective Equipment (PPE)
When handling Pamapimod-d4, the following personal protective equipment should be used:

Eye Protection: Safety glasses.

Hand Protection: Compatible chemical-resistant gloves.

Skin and Body Protection: Laboratory coat.

Respiratory Protection: NIOSH-approved respirator, as conditions warrant.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://geneglobe.qiagen.com/us/knowledge/pathways/p38-mapk-signaling
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY20971-1.pdf
https://geneglobe.qiagen.com/us/knowledge/pathways/p38-mapk-signaling
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY20971-1.pdf
https://geneglobe.qiagen.com/us/knowledge/pathways/p38-mapk-signaling
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY20971-1.pdf
https://clearsynth.com/product/pamapimod-d4
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY20971-1.pdf
https://pubmed.ncbi.nlm.nih.gov/19180516/
https://clearsynth.com/product/pamapimod-d4
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY20971-1.pdf
https://pubmed.ncbi.nlm.nih.gov/19180516/
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY20971-1.pdf
https://www.benchchem.com/product/b12416052?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls
Use process enclosures, local exhaust ventilation, or other engineering controls to manage

airborne levels below recommended exposure limits.[3]

Handling Procedures
Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]

Avoid prolonged or repeated exposure.[3]

Keep the container tightly closed.[3]

For research purposes only. Not for personal or veterinary use.[1][2]

Storage Conditions
Store in a refrigerator at 2-8°C for long-term storage.[1][2]

First Aid Measures
The following first aid measures are recommended in case of exposure to Pamapimod.[3][4]
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Exposure Route First Aid Procedure

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration or oxygen by trained

personnel. Get immediate medical attention.

Skin Contact

Immediately wash the skin with soap and plenty

of water for at least 15 minutes. Remove

contaminated clothing. Get medical attention if

symptoms occur.

Eye Contact

Hold eyelids apart and flush eyes with plenty of

water for at least 15 minutes. Have eyes

examined and tested by medical personnel.

Ingestion

Wash out the mouth with water, provided the

person is conscious. Never give anything by

mouth to an unconscious person. Get medical

attention. Do NOT induce vomiting unless

directed by medical personnel.

Fire Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, water, or dry

chemical spray. Use a water spray to cool fire-exposed containers.

Fire Fighting Instructions: As in any fire, wear a self-contained breathing apparatus with

pressure-demand (NIOSH approved or equivalent) and full protective gear to prevent contact

with skin and eyes.[3]

Flash Point: No data available.

Autoignition Temperature: No data available.

Explosive Limits: No data available.

Mechanism of Action and Signaling Pathway
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Pamapimod is a selective inhibitor of the p38 mitogen-activated protein kinase (MAPK) alpha

isoform.[1][2] The p38 MAPK pathway is a key signaling cascade involved in cellular responses

to stress and inflammation.[6][7][8] It regulates the production of pro-inflammatory cytokines

such as TNF-alpha and IL-1β.[8] By inhibiting p38α MAPK, Pamapimod disrupts this signaling

pathway, leading to a reduction in inflammatory responses.
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Caption: p38 MAPK Signaling Pathway and the inhibitory action of Pamapimod-d4.
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Experimental Protocols
Detailed, validated experimental protocols for the safety and handling of Pamapimod-d4 are

not publicly available. The following are general experimental workflows for handling potent

kinase inhibitors in a research setting.

General Workflow for Handling Potent Compounds
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1. Conduct Risk Assessment

2. Don Personal Protective Equipment (PPE)

3. Prepare Workspace in Ventilated Hood

4. Weigh Compound in Containment

5. Solubilize in Appropriate Solvent

6. Perform Experiment

7. Decontaminate Workspace and Equipment

8. Dispose of Waste According to Regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Pamapimod-d4: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12416052#pamapimod-d4-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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